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Compound of Interest

Compound Name: Maltitol

Cat. No.: B1215825

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vivo metabolism and
absorption pathways of maltitol, a widely used sugar alcohol. The information presented
herein is intended for researchers, scientists, and professionals involved in drug development
and nutritional science. This document summarizes key quantitative data, details relevant
experimental methodologies, and visualizes the core metabolic pathways.

Quantitative Data Summary

The following tables summarize the key quantitative parameters related to maltitol's
metabolism, absorption, and physiological effects based on in vivo studies in humans and
animals.

Table 1: Caloric Value and Glycemic/Insulinemic Response of Maltitol
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Parameter Value Species Reference
Caloric Value ~2.1 - 2.4 kcallg Human [1]
Glycemic Index (vs.

35 (powder) Human [1]
Glucose)
Insulinemic Index (vs.

27 Human
Glucose)
Peak Blood Glucose ) )

49 mg/dl Human (Diabetic) [2]
Increment (50g dose)
Peak Insulin _ _

7.98 pu/ml Human (Diabetic) [2]

Increment (50g dose)

Table 2: Absorption, Metabolism, and Excretion of Maltitol in Humans

Parameter

Value

Conditions Reference

Small Intestinal

Hydrolysis

Partial

In vivo perfusion [1]

Fecal Excretion (as

mailtitol)

~14.3% of ingested

radioactivity

Single oral dose of

[14C]-maltitol 3]

Urinary Excretion (as

maltitol)

~2.6% of ingested

radioactivity

Single oral dose of

[14C]-maltitol 3]

Expired as 14C0O2

~56% of ingested

radioactivity

48 hours after oral

[14C]-maltitol 3]

Expired as 14CH4

~0.2% of ingested

radioactivity

48 hours after oral

[14C]-maltitol 3]

Table 3: Comparative Metabolism of Maltitol in Animal Models
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Parameter Value Species Conditions Reference
Conventional 48h after oral

14C0O2 Recovery  72-74% ) ) [4]
Rats & Mice [14C]-mailtitol

] 48h after oral
14CO2 Recovery  59% Germ-free Mice ) [4]
[14C]-maltitol

Radioactivity in

Urine, Feces, & Conventional 48h after oral

. 19% . . [4]
Intestinal Rats & Mice [14C]-mailtitol
Contents

Radioactivity in

Urine, Feces, & ] 48h after oral

) 39% Germ-free Mice ) [4]
Intestinal [14C]-maltitol
Contents

Core Metabolic and Absorption Pathways

Maltitol undergoes two primary metabolic fates in vivo: partial hydrolysis in the small intestine
and fermentation of the unabsorbed portion by the gut microbiota in the large intestine.

Small Intestine: Hydrolysis and Absorption

In the small intestine, maltitol is partially hydrolyzed by the brush border enzyme maltase-
glucoamylase into its constituent monosaccharides: glucose and sorbitol.[5][6] Glucose is
readily absorbed via active transport, while sorbitol is more slowly and passively absorbed.[5] A
significant portion of ingested maltitol passes through the small intestine intact.

Large Intestine: Fermentation

The unabsorbed maltitol and sorbitol reach the large intestine, where they are fermented by
the resident gut microbiota.[1][3] This fermentation process yields short-chain fatty acids
(SCFASs), such as acetate, propionate, and butyrate, as well as gases like hydrogen (Hz) and
carbon dioxide (CO2).[1][3] The produced SCFAs can be absorbed by the host and contribute
to the overall energy yield of maltitol.
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Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key metabolic
pathways and a typical experimental workflow for studying maltitol metabolism.

Metabolic Pathway of Maltitol In Vivo
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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